Cas no 937599-40-1 ((2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid)

• Product Name: (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid
• CAS No: 937599-40-1
• MF: C₁₄H₁₅BrO₅
• MW: 343.169903993607
• CID: 3159544
• PubChem ID: 19590780
• Update Time: 2025-06-29

(2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid
• (E)-3-[5-BROMO-2-(2-ETHOXY-1-METHYL-2-OXOETHOXY)PHENYL]-2-PROPENOIC ACID
• STK350964
• (E)-3-[5-bromo-2-(1-ethoxy-1-oxopropan-2-yl)oxyphenyl]prop-2-enoic acid
• (2E)-3-{5-bromo-2-[(1-ethoxy-1-oxopropan-2-yl)oxy]phenyl}prop-2-enoic acid
• 937599-40-1
• AKOS000313725
• (E)-3-(5-bromo-2-((1-ethoxy-1-oxopropan-2-yl)oxy)phenyl)acrylic acid
• 3-(5-Bromo-2-((1-ethoxy-1-oxopropan-2-yl)oxy)phenyl)acrylic acid
• CS-0363095
• (2E)-3-{5-bromo-2-[(ethoxycarbonyl)ethoxy]phenyl}prop-2-enoic acid

• MDL： MFCD08555120
• Inchi： 1S/C14H15BrO5/c1-3-19-14(18)9(2)20-12-6-5-11(15)8-10(12)4-7-13(16)17/h4-9H,3H2,1-2H3,(H,16,17)/b7-4+
• InChI Key： DPPYRHRVJILTJQ-QPJJXVBHSA-N
• SMILES： BrC1C=CC(=C(/C=C/C(=O)O)C=1)OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 342.01029Da
• Monoisotopic Mass: 342.01029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.8Ų

Additional information on (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid

Introduction to (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-40-1)

(2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid, identified by its CAS number 937599-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a 5-bromo substituent and an acrylic acid moiety in its molecular framework suggests a high degree of reactivity, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The structure of (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid is notable for its intricate arrangement of functional groups. The 5-bromo group, located on the aromatic ring, is known to enhance the electrophilicity of the molecule, facilitating various chemical transformations. Additionally, the acrylic acid group introduces a site for polymerization or further functionalization, which can be exploited in the development of novel materials or bioactive compounds.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of (2E)-3-[5-bromo-2-(2-ethoxy-1-methyl-2-oxoethoxy)phenyl]acrylic acid make it a promising candidate for such applications. For instance, the 5-bromo substituent can interact with specific enzymes or receptors, while the acrylic acid group can serve as a handle for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have been exploring its use in the synthesis of novel heterocyclic compounds, which often exhibit enhanced biological activity. The combination of bromine and ethoxy groups in its structure allows for diverse reactions such as Suzuki-Miyaura cross-coupling, which is widely used in pharmaceutical synthesis to construct biaryl systems.

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